Cas no 1517090-18-4 (3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine)

• Product Name: 3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine
• CAS No: 1517090-18-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5784401
• PubChem ID: 80521496
• Update Time: 2023-12-26

3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS019086061
• EN300-1653074
• 3-METHYL-4-(PYRIDIN-2-YL)-1,2-OXAZOL-5-AMINE
• 1517090-18-4
• 5-Isoxazolamine, 3-methyl-4-(2-pyridinyl)-
• 3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine

• Inchi： 1S/C9H9N3O/c1-6-8(9(10)13-12-6)7-4-2-3-5-11-7/h2-5H,10H2,1H3
• InChI Key： XWNYOTYWBHDLQR-UHFFFAOYSA-N
• SMILES： O1C(=C(C2C=CC=CN=2)C(C)=N1)N

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 331.2±42.0 °C(Predicted)
• pka: 2.02±0.19(Predicted)